Cas no 61291-96-1 (5-(chloromethyl)-4-methyl-2-phenyl-1,3-thiazole)

• Product Name: 5-(chloromethyl)-4-methyl-2-phenyl-1,3-thiazole
• CAS No: 61291-96-1
• MF: C₁₁H₁₀ClNS
• MW: 223.721800327301
• CID: 485619
• PubChem ID: 12307250
• Update Time: 2025-09-23

5-(chloromethyl)-4-methyl-2-phenyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(chloromethyl)-4-methyl-2-phenyl-
• 5-(chloromethyl)-4-methyl-2-phenyl-1,3-thiazole
• SCHEMBL2413521
• EN300-64484
• 5-chloromethyl-4-methyl-2-phenyl-1,3-thiazole
• DTXSID80486888
• AKOS000321139
• 61291-96-1
• 5-(chloromethyl)-4-methyl-2-phenyl-thiazole
• SKHCQYBEAZCSCN-UHFFFAOYSA-N

• Inchi： 1S/C11H10ClNS/c1-8-10(7-12)14-11(13-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： SKHCQYBEAZCSCN-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N=C(C2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 223.0222482g/mol
• Monoisotopic Mass: 223.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų